Cas no 62310-18-3 (Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(phenylamino)-)

Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(phenylamino)- structure
62310-18-3 structure
Product Name:Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(phenylamino)-
CAS No:62310-18-3
MF:C17H20N2O4S
MW:348.416703224182
CID:449811
PubChem ID:12308436
Update Time:2025-04-19

Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-[(diethylamino)sulfonyl]-2-(phenylamino)-
    • 2-anilino-5-(diethylsulfamoyl)benzoic acid
    • 62310-18-3
    • DTXSID40487154
    • Inchi: 1S/C17H20N2O4S/c1-3-19(4-2)24(22,23)14-10-11-16(15(12-14)17(20)21)18-13-8-6-5-7-9-13/h5-12,18H,3-4H2,1-2H3,(H,20,21)
    • InChI Key: RLAGFXYGEVYYEI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C(=O)O)C=1)NC1C=CC=CC=1)(N(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 348.1145
  • Monoisotopic Mass: 348.11437830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 95.1Ų

Experimental Properties

  • PSA: 86.71
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